Cas no 2639448-97-6 (Ethyl 3-amino-6-propylthieno[2,3-b]pyridine-2-carboxylate)

• Product Name: Ethyl 3-amino-6-propylthieno[2,3-b]pyridine-2-carboxylate
• CAS No: 2639448-97-6
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 6245153
• PubChem ID: 164186372
• Update Time: 2025-10-28

Ethyl 3-amino-6-propylthieno[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-6-propylthieno[2,3-b]pyridine-2-carboxylate
• 2639448-97-6
• CS-0498544
• EN300-6730822

• Inchi： 1S/C13H16N2O2S/c1-3-5-8-6-7-9-10(14)11(13(16)17-4-2)18-12(9)15-8/h6-7H,3-5,14H2,1-2H3
• InChI Key： DQIZXSOPIDOSGP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C2=CC=C(CCC)N=C12)N

Computed Properties

• Exact Mass: 264.09324893g/mol
• Monoisotopic Mass: 264.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 93.4Ų

Additional information on Ethyl 3-amino-6-propylthieno[2,3-b]pyridine-2-carboxylate

Ethyl 3-amino-6-propylthieno[2,3-b]pyridine-2-carboxylate: A Comprehensive Overview

Ethyl 3-amino-6-propylthieno[2,3-b]pyridine-2-carboxylate, identified by the CAS number 2639448-97-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyridines, which are known for their unique structural features and potential biological activities. The thieno[2,3-b]pyridine core of this molecule is a fused bicyclic system consisting of a pyridine ring and a thiophene ring, contributing to its distinct electronic properties and reactivity.

The ethyl ester group attached at the 2-position of the pyridine ring plays a crucial role in modulating the compound's solubility and bioavailability. Additionally, the presence of an amino group at the 3-position and a propyl group at the 6-position introduces steric and electronic effects that can influence its interactions with biological targets. These substituents make Ethyl 3-amino-6-propylthieno[2,3-b]pyridine-2-carboxylate a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of thienopyridine derivatives as inhibitors of kinase enzymes, which are critical targets in cancer therapy. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that Ethyl 3-amino-6-propylthieno[2,3-b]pyridine-2-carboxylate exhibits potent inhibitory activity against Aurora kinases, which are involved in cell proliferation and apoptosis. This finding underscores its potential as a lead compound for developing anti-cancer agents.

Beyond its pharmacological applications, this compound has also been explored for its role in electronic materials. The thienopyridine moiety is known to exhibit semiconducting properties, making it a candidate for use in organic electronics. A study in *Advanced Materials* reported that incorporating Ethyl 3-amino-6-propylthieno[2,3-b]pyridine-2-carboxylate into polymer blends significantly enhances their charge transport properties, suggesting its utility in next-generation electronic devices.

In terms of synthesis, Ethyl 3-amino-6-propylthieno[2,3-b]pyridine-2-carboxylate can be prepared via a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis strategy typically begins with the preparation of the thienopyridine core, followed by functionalization with the amino and propyl groups. The final step involves esterification to introduce the ethyl group at the carboxylic acid position. This synthetic pathway has been optimized to achieve high yields and purity, ensuring its suitability for both research and industrial applications.

The structural versatility of Ethyl 3-amino-6-propylthieno[2,3-b]pyridine-2-carboxylate allows for further modification to explore its potential in other areas such as agrochemicals and diagnostics. For example, substituting the ethoxy group with other ester moieties could enhance its stability under different environmental conditions. Similarly, altering the amino or propyl groups could lead to derivatives with improved pharmacokinetic profiles or selectivity towards specific biological targets.

In conclusion, Ethyl 3-amino-6-propylthieno[2,3-b]pyridine-2-carboxylate (CAS No: 2639448-97-6) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and beyond. Its unique chemical structure and promising biological activities make it a valuable addition to ongoing research efforts aimed at addressing complex scientific challenges.